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Compound of Interest

Compound Name: Bzl-phe-ome hcl

CAS No.: 7703-09-5

Cat. No.: B613218

Get Quote

In the precise landscape of peptide chemistry and peptidomimetics, Bzl-Phe-OMe HCl refers to

-Benzyl-L-phenylalanine methyl ester hydrochloride. This compound represents a doubly
protected amino acid derivative where the carboxyl group is masked as a methyl ester and the

-amine is alkylated with a benzyl group.

Unlike the common carbamate-protected derivatives (like Z-Phe-OMe) or carboxyl-protected

benzyl esters (H-Phe-OBzl), this molecule retains a basic secondary amine, allowing for the

formation of a hydrochloride salt. It serves as a crucial chiral intermediate in the synthesis of

-alkylated peptides and novel pharmaceutical scaffolds.

Key Data Point:

Molecular Formula:

(Salt form)

Exact Molecular Weight (HCl Salt):305.80 g/mol
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Free Base Weight: 269.34 g/mol

Part 1: Physicochemical Characterization &
Molecular Weight Analysis
To ensure analytical accuracy, we must deconstruct the molecular weight based on standard

atomic weights. This derivation is critical for stoichiometry in synthesis and interpreting Mass

Spectrometry (MS) data.

Structural Deconstruction
The molecule consists of four distinct components:

L-Phenylalanine Core: The chiral scaffold.

Methyl Ester (-OMe): C-terminal protection.

-Benzyl Group (-Bzl): N-terminal alkylation (not acylation).

Hydrochloride (HCl): The counterion stabilizing the secondary amine.

Stoichiometric Calculation Table
Component

Formula
Change Mass (Da)

Cumulative
Formula

Cumulative
MW ( g/mol )

L-Phenylalanine Base 165.19

Methyl

Esterification

(Add

, Lose H)

+14.03 179.22

-Benzylation
(Add

, Lose H)

+90.12 269.34

Hydrochlorinatio

n
+36.46 305.80
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Critical Note on Nomenclature: Do not confuse Bzl-Phe-OMe (

-benzyl) with H-Phe-OBzl (Phenylalanine benzyl ester). The latter has a molecular

weight of 291.77 g/mol (HCl salt). The position of the "Bzl" tag in the string dictates

the chemistry.

Part 2: Synthetic Methodology & Causality
The synthesis of Bzl-Phe-OMe HCl requires avoiding over-alkylation (formation of the dibenzyl

species). The preferred route is Reductive Alkylation rather than direct alkylation with benzyl

halides, which is prone to side reactions.

Protocol: Reductive Alkylation of H-Phe-OMe
Objective: Selective mono-benzylation of the

-amine. Reagents: H-Phe-OMe HCl, Benzaldehyde, Sodium Triacetoxyborohydride (STAB),
DCM.

Step-by-Step Methodology:

Free Basing: Dissolve H-Phe-OMe HCl (1.0 eq) in Dichloromethane (DCM). Add

Triethylamine (1.1 eq) to liberate the free amine. Rationale: The amine must be unprotonated

to attack the aldehyde.

Imine Formation: Add Benzaldehyde (1.0 eq) and Magnesium Sulfate (

, anhydrous). Stir for 2 hours at room temperature. Rationale:

acts as a desiccant to drive the equilibrium toward the imine (Schiff base) by removing water.

Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (1.5 eq) portion-wise. Rationale:

STAB is a mild reducing agent that reduces the imine selectively without reducing the

aldehyde or the ester functionality.
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Quench & Workup: Quench with saturated

. Extract with DCM.

Salt Formation: Dissolve the crude oil in diethyl ether and add 4M HCl in dioxane dropwise.

The precipitate is Bzl-Phe-OMe HCl.

Visualization: Reaction Pathway

H-Phe-OMe HCl
(Start)

Imine Intermediate
(Schiff Base)

Benzaldehyde
NEt3, MgSO4

Bzl-Phe-OMe
(Free Base)

NaBH(OAc)3
DCM, 0°C

Bzl-Phe-OMe HCl
(Final Salt)

HCl/Dioxane

Click to download full resolution via product page

Figure 1: Reductive amination pathway for the synthesis of N-Benzyl-Phe-OMe HCl.

Part 3: Analytical Validation (Self-Validating System)
To confirm the identity of the synthesized Bzl-Phe-OMe HCl, a multi-modal analytical approach

is required.

Mass Spectrometry (ESI-MS)
Expected Mode: Positive Ion Mode (

).

Target m/z: The HCl is lost in the ionization source. You are detecting the free base cation.

Calculation:

(269.34) +
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(1.007).

Observed Peak:270.35 m/z.

Interpretation: A peak at 270.35 confirms the mono-benzylated species. A peak at 360.4

would indicate the di-benzyl impurity (

-dibenzyl).

Nuclear Magnetic Resonance ( -NMR)
Key diagnostic signals in

:

Methyl Ester: Singlet at

3.6–3.7 ppm (3H).

Benzylic Protons (

): AB quartet or singlet (depending on resolution) around

3.7–3.9 ppm (2H). Note: This distinguishes it from the benzyl ester (O-CH2-Ph), which
appears further downfield at

5.1 ppm due to the oxygen's electronegativity.

-Proton: Triplet/Multiplet at

3.5–3.6 ppm.

Part 4: Nomenclature & Structural Disambiguation
A common error in procurement and synthesis is confusing

-benzyl and

-benzyl derivatives. The table below provides a definitive check.
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Feature Bzl-Phe-OMe HCl H-Phe-OBzl HCl

Full Name -Benzyl-L-phenylalanine

methyl ester HCl

L-Phenylalanine benzyl ester

HCl

MW (Salt) 305.80 g/mol 291.77 g/mol

Structure Type Secondary Amine Primary Amine

Protecting Group Benzyl on Nitrogen Benzyl on Oxygen (Carboxyl)

Deprotection
Catalytic Hydrogenation (

)

Catalytic Hydrogenation (

)

Reactivity
Nucleophilic at Nitrogen

(sterically hindered)

Nucleophilic at Nitrogen

(unhindered)

Decision Logic for Researchers

Identify Target Molecule

Where is the Benzyl group?

On the Nitrogen (Amine)

N-Bzl

On the Oxygen (Carboxyl)

O-Bzl

Bzl-Phe-OMe
MW: 305.80
(N-Alkylated)

H-Phe-OBzl
MW: 291.77

(Benzyl Ester)

Click to download full resolution via product page
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Figure 2: Decision tree for distinguishing between N-benzyl and O-benzyl phenylalanine

derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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